Cas no 154825-62-4 (Phenol,2-[4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]-)

• Product Name: Phenol,2-[4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]-
• CAS No: 154825-62-4
• MF: C₂₂H₁₇N₃O₂
• MW: 355.389284849167
• CID: 106744
• PubChem ID: 135486181
• Update Time: 2025-04-18

Phenol,2-[4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]-
• 6-[6-(4-methoxyphenyl)-4-phenyl-1H-1,3,5-triazin-2-ylidene]cyclohexa-2,4-dien-1-one
• 2-[4-(4-Methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]phenol
• DTXSID10889025
• Phenol, 2-(4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl)-
• EC 430-810-3
• 154825-62-4
• NS00008619
• Appolo-325
• 2-(4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl)-phenol
• Phenol, 2-[4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]-
• SCHEMBL39029
• VARDNKCBWBOEBW-UHFFFAOYSA-N

• Inchi： 1S/C22H17N3O2/c1-27-17-13-11-16(12-14-17)21-23-20(15-7-3-2-4-8-15)24-22(25-21)18-9-5-6-10-19(18)26/h2-14,26H,1H3
• InChI Key： VARDNKCBWBOEBW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1N=C(C2C=CC=CC=2)N=C(C2C=CC=CC=2O)N=1

Computed Properties

• Exact Mass: 355.13221
• Monoisotopic Mass: 355.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• PSA: 68.13

Phenol,2-[4-(4-methoxyphenyl)-6-phenyl-1,3,5-triazin-2-yl]- Security Information

• Hazard Category Code： 52/53
• Safety Instruction： 61